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For researchers and scientists in the fast-paced field of computer vision, presenting your work
at the British Machine Vision Conference (BMVC) is a significant opportunity. A well-crafted
poster is a powerful tool for disseminating your findings, fostering discussion, and building
connections within the community. This guide provides a detailed protocol for preparing a high-
impact poster that effectively communicates your research to the BMVC audience.

Poster Format and Specifications

All authors with accepted papers at BMVC will have the opportunity to present their work during
poster sessions.[1] Adherence to the conference guidelines is the first step toward a successful
presentation.
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Specification

Requirement

Notes

Physical Poster Size

A0 (841 x 1188 mm)

Must be in portrait orientation
to fit the provided poster
boards.[1]

Electronic Poster (e-poster)

PDF format

The file should be a non-
transparent PDF.[1]

E-poster Dimensions

At least 1000 x 600 pixels

Must maintain an A0 aspect
ratio and be in portrait

orientation.[1]

E-poster File Size

No larger than 3 MB

This ensures smooth handling
and display in the conference

proceedings.[1]

Authors are encouraged to
include the BMVC logo, which

Template No official template ) )
is available on the conference
website.[1]
The conference will not have
Printing Bring your own poster facilities for printing posters on-

site.[1]

Structuring Your Poster for Maximum Impact

A successful poster is not a text-heavy research paper pinned to a board. Instead, it should be

a visually engaging summary that sparks conversation. The layout should guide the viewer

logically through your research story.

A recommended workflow for designing your poster is as follows:
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Start with a Compelling Title

'

Draft the Introduction and Motivation

'

Outline the Core Methodology

'

Present Key Results Visually

'

Summarize with Clear Conclusions

'

Add Contact Information and QR Code

'

Review and Refine for Clarity and Flow

Click to download full resolution via product page

A logical workflow for designing your poster.

Key Sections to Include:

e Introduction/Motivation: Briefly state the problem you are addressing and why it is important.
Use bullet points to highlight key challenges.
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e Methods: Provide a high-level overview of your approach. Use diagrams and flowcharts to
illustrate your methodology.

e Results: This should be the most prominent section of your poster. Emphasize visual
evidence such as images, graphs, and charts.

» Conclusions: Summarize your key findings and their implications.
o References and Acknowledgements: Keep this section brief.

o Further Information: A QR code linking to your paper, project website, or code repository is
highly recommended.[2]

Data Presentation: Clarity and Comparison

Quantitative data should be presented in a way that is easy to understand and compare. Tables
are an effective tool for summarizing numerical results.

Table 1: Ablation Study of Model Components on the Pascal VOC Dataset

Mean Average Precision

Model Configuration Inference Time (Ms)
(mAP)

Baseline 78.5 32

Baseline + Feature Pyramid
80.2 35

Network

Baseline + Deformable

_ 81.1 40
Convolutions
Our Full Model 82.5 38

Table 2: Comparison with State-of-the-Art Methods on the COCO Dataset
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Method Backbone AP AP50 AP75
Faster R-CNN ResNet-101 41.5 62.1 45.3
YOLOv4 CSPDarknet53 43.5 65.7 47.3
DETR ResNet-50 42.0 62.4 44.2
Our Method Swin-T 45.2 67.3 49.1

Experimental Protocols

Providing clear and concise experimental protocols is crucial for the reproducibility of your
work. Below are examples of methodologies for key experiments in a hypothetical object
detection project.

Protocol 1: Model Training

o Dataset Preprocessing:

o Images from the COCO dataset were resized to a short edge of 800 pixels and a long
edge of no more than 1333 pixels.

o Standard data augmentation techniques were applied, including random horizontal
flipping, color jittering, and random cropping.

¢ Model Initialization:

o The backbone network (e.g., Swin Transformer) was initialized with weights pre-trained on
the ImageNet-1K dataset.

o Newly added layers were initialized using Xavier uniform initialization.
e Training Regimen:

o The model was trained for 12 epochs using the AdamW optimizer with a learning rate of
le-4 and a weight decay of 0.05.
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o Alinear warmup was used for the first 500 iterations, followed by a cosine annealing
schedule.

o Training was performed on 8 NVIDIA V100 GPUs with a batch size of 16.

Protocol 2: Model Evaluation

¢ Inference:
o The trained model was evaluated on the COCO validation set.

o Images were resized to the same dimensions as in the training phase, without data
augmentation.

e Metrics Calculation:

o The primary evaluation metric was Mean Average Precision (mAP) at an Intersection over
Union (loU) threshold of 0.5:0.95.

o AP50 and AP75 were also reported for a more detailed comparison.
o Inference speed was measured in milliseconds per image on a single V100 GPU.

A typical experimental workflow in a deep learning project can be visualized as follows:
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A typical deep learning experimental workflow.

Design and Visual Principles

An effective poster is not only scientifically sound but also aesthetically pleasing. Adhering to
good design principles will make your poster more approachable and easier to read.

» Readability: Ensure your poster is readable from a distance of about 2 meters.[2] Use large

font sizes, especially for the title and section headings.
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 Visual Hierarchy: Use size, color, and placement to guide the viewer's attention to the most
important information.

o White Space: Avoid cluttering your poster. Ample white space around text and figures
improves readability.

o Color Palette: Use a consistent and professional color scheme. Ensure high contrast
between text and background colors.

o Figures over Text: Whenever possible, use figures, charts, and diagrams to convey
information. A picture is indeed worth a thousand words.[2]

By following these guidelines, you can create a poster that effectively communicates your
research, engages your audience, and makes a lasting impression at BMVC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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